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Compound of Interest

Compound Name: I-CBP 112

Cat. No.: B1191990 Get Quote

Executive Safety Analysis
I-CBP 112 is a potent, selective chemical probe targeting the bromodomain-containing proteins

CREBBP (CBP) and EP300 (p300).[1] While invaluable for chromatin biology research, its

mechanism of action—direct epigenetic modulation—necessitates a safety protocol exceeding

standard "good laboratory practice."[1]

The Core Risk: The primary hazard is not merely the solid compound, but the solvated stock

solution. I-CBP 112 is almost exclusively reconstituted in Dimethyl Sulfoxide (DMSO).[1]

DMSO is a potent skin penetrant that can carry dissolved small molecules directly into the

bloodstream, bypassing the stratum corneum. Therefore, your PPE strategy must account for

permeation kinetics, not just splash resistance.[1]

Hazard Identification & Risk Profile
Before selecting PPE, we must quantify the risk vectors based on the physical state of the

reagent.
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Parameter Specification Operational Implication

CAS Number 1646206-33-8
Unique identifier for waste

manifests.[1]

Physical State Crystalline Solid
Inhalation hazard (dust).[1]

High static potential.[1]

Solvent Vector DMSO (Standard)
Critical: DMSO degrades latex

and thin nitrile.[1]

GHS Classification H315, H319, H335, H361*

Irritant to eyes/skin/respiratory.

[1] Treat as potential

reproductive toxin due to

epigenetic mechanism.[1]

Target Potency IC50 ~142 nM (CBP)
Biologically active at sub-

micromolar levels.[1]

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for handling high-concentration stock solutions of

epigenetic modulators.[1] The following matrix prescribes equipment based on the

Breakthrough Time (BT) of the glove material against DMSO.

PPE Selection by Operational Phase[1]
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Operational Phase
Hand Protection
(Gloves)

Respiratory
Protection

Body/Eye
Protection

1.[1] Weighing (Solid)

Double Nitrile (4-5

mil)Outer glove

changed immediately

if contaminated.[1]

N95/P100 Mask(If

outside biosafety

cabinet)

Lab Coat

(Buttoned)Safety

Glasses w/ Side

Shields

2.[1] Solubilization

(High Risk)

Laminate / High-

Grade

NitrileRecommendatio

n:[1] Ansell

TouchNTuff® (Green)

or Silver Shield®

(Laminate) under

nitrile.[1]

Fume Hood / BSC

Class IISash at proper

working height.

Lab Coat +

Impervious ApronFace

Shield (if volume

>50mL)

3.[1] Cell Treatment

(Dilute)

Standard NitrileSingle

layer sufficient for

<0.1% DMSO

concentrations.[1]

BSC Class IIStandard

sterile technique.[1]

Lab CoatSafety

Glasses

The "Double-Glove" Logic
For Step 2 (Solubilization), I recommend the "Laminate-Liner" technique:

Inner Layer: Polyethylene/Ethylene-Vinyl Alcohol (PE/EVOH) laminate glove (e.g., Silver

Shield).[1] These offer >480 min breakthrough time for DMSO.[1][2]

Outer Layer: Standard disposable nitrile.[1] This provides tactile grip (which laminate lacks)

and protects the expensive inner glove from physical tears.

Operational Workflow: The Solubilization Protocol
This workflow is designed to minimize "open-air" exposure.[1]
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High Risk Zone (Aerosol/Splash)

START: Solid I-CBP 112

Step 1: Weighing
(Static Control)

 Anti-static gun usage

Step 2: Solvent Addition
(DMSO Injection)

 Septum cap technique

Step 3: Dissolution
(Vortex/Sonication)

 Closed tube only

Step 4: Aliquoting
(Single-Use Vials)

 Minimize air exposure

Step 5: Storage
(-80°C / Desiccated)

 Light protected

Click to download full resolution via product page

Figure 1: Solubilization workflow emphasizing the "High Risk Zone" where DMSO introduction

occurs.[1][3] The red node indicates the critical control point for PPE.
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Detailed Methodology
Static Control: I-CBP 112 powder is static-prone.[1] Use an anti-static gun on the weighing

boat before dispensing to prevent powder "jumping" onto gloves.

The "Septum" Technique: Instead of opening the vial to add DMSO, weigh the powder into a

vial with a septum cap. Inject the DMSO through the septum using a needle and syringe.

This creates a closed system, eliminating inhalation risk during solvation.[1]

Vortexing: Ensure the cap is wrapped in Parafilm before vortexing to prevent micro-leakage

of the DMSO solution.

Emergency Response & Exposure Management
If exposure occurs, the presence of DMSO changes the standard response protocol.

Scenario: Skin Contact with DMSO Stock

DO NOT use ethanol or other organic solvents to wash the skin. This will only increase the

permeability and drive the compound deeper.

Immediate Action: Blot excess liquid gently with a dry absorbent pad (do not rub).[1]

Flush: Wash with copious amounts of water and mild soap for at least 15 minutes.[1] Water

competes with DMSO for hydrogen bonding, generating heat (exothermic) but ultimately

diluting the solvent vector.[1]

Medical: Report as an exposure to a "Bioactive Epigenetic Modulator."[1][4]

Disposal & Waste Stream Management
Because I-CBP 112 is an environmentally persistent aquatic toxin (H410), it cannot be

disposed of down the drain.[1]
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Waste Generated

Solid Waste
(Tips, Tubes, Weigh Boats)

Liquid Waste
(Stock/Media)

Double Bagged
Label: 'Cytotoxic/Trace'

High-Temp Incineration Stream
(Halogenated Organic)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic.[1] Note the requirement for incineration for liquid

waste.

Solids: Any disposable that touched the compound (pipette tips, tubes) must be treated as

hazardous chemical waste, double-bagged, and labeled for incineration.[1]

Liquids: Collect in a dedicated carboy labeled "Halogenated Organic Solvents + Toxic."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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